1,2-Bis(bromomethyl)-4-methoxybenzene
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
“1,2-Bis(bromomethyl)benzene” is also known as “.alpha.,.alpha.'-dibromo-o-xylene” and "benzene, 1,2-bis (bromomethyl)-" . It has a molecular formula of C8H8Br2 and a molar mass of 263.96 . It appears as a white to light yellow crystal powder .
Synthesis Analysis
One method of synthesizing 1,2-Bis(bromomethyl)benzene involves the reduction of 4-bromophthalic anhydride with diisobutylaluminum hydride (DIBAL-H) to produce 1,2-bis(hydroxymethyl)benzene. This compound is then treated with PBr3 to afford 1,2-bis(bromomethyl)benzene .
Molecular Structure Analysis
The linear formula of 1,2-Bis(bromomethyl)benzene is BrCH2C6H4CH2Br . The InChI string is 1S/C14H12Br2/c15-9-11-5-1-3-7-13 (11)14-8-4-2-6-12 (14)10-16/h1-8H,9-10H2 .
Physical and Chemical Properties Analysis
The compound has a melting point of 90-92 °C . More detailed physical and chemical properties such as boiling temperature, critical temperature and pressure, density, enthalpy of phase transition, heat capacity, and viscosity can be found in the NIST/TRC Web Thermo Tables .
Scientific Research Applications
Monomer for Polymer Synthesis
1,2-Bis(bromomethyl)-4-methoxybenzene has been compared with its chlorinated counterpart as a monomer for the modified Gilch route to poly[2-methoxy-5-(2′-ethylhexyloxy)-p-phenylenevinylene]. The brominated monomer was found to yield higher molecular weights and narrower polydispersities, making it a more effective option for synthesizing specific polymers (Sanford et al., 1999).
Supramolecular Interactions
Research on anisole derivatives, including this compound, reveals their role in molecular structures and packing behavior. These compounds exhibit interesting supramolecular patterns, with C-H...π interactions forming molecular stacks and π-π interactions influenced by the presence of bromine, which affects the distances between adjacent aromatic moieties (Nestler et al., 2018).
Photovoltaic Performance
In photovoltaic research, this compound was utilized in the synthesis of a derivative used in polymer solar cells (PSCs). The resulting material, used as an electron acceptor, exhibited improved power conversion efficiency and other photovoltaic properties compared to traditional acceptors (Jin et al., 2016).
Synthesis and Characterization
The compound has been synthesized and characterized, exploring factors like reaction time and temperature. Such studies provide insights into the optimal synthetic conditions and the structural properties of the resultant product (Guo, 2009).
Role in Catalysis
It has also been used in catalytic processes, such as in the ring opening of epoxides, serving as a catalyst for generating vicinal iodo alcohols and bromo alcohols under mild conditions (Niknam & Nasehi, 2002).
Safety and Hazards
Properties
IUPAC Name |
1,2-bis(bromomethyl)-4-methoxybenzene |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H10Br2O/c1-12-9-3-2-7(5-10)8(4-9)6-11/h2-4H,5-6H2,1H3 |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
PCVGSVPBMIEQQK-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC(=C(C=C1)CBr)CBr |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H10Br2O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
293.98 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.